4-(2-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-4-methylphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-8-2-4-10(12(15)6-8)9-3-5-11(14(17)18)13(16)7-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: IOMGABSMPAOJIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O)Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID50690233
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261953-29-0

Description

4-(2-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% (4-CMPHBA-95%) is a derivative of a phenolic acid known as hydroxybenzoic acid. It is a white crystalline solid and has a molecular weight of 244.60 g/mol. 4-CMPHBA-95% is widely used in the synthesis of various organic compounds and is also used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals. It is a versatile compound and has several applications in the field of scientific research.

Mechanism of Action

The mechanism of action of 4-CMPHBA-95% is not well understood. However, it is believed that the compound acts as an acid-base catalyst and is involved in the formation of various organic compounds. It is also believed to be involved in the formation of esters, amides, and other organic compounds. Additionally, 4-CMPHBA-95% is believed to be involved in the formation of polymers and plastics.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMPHBA-95% are not well understood. However, it is believed that the compound may act as an antioxidant and may be involved in the regulation of cellular processes. Additionally, it is believed that 4-CMPHBA-95% may have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CMPHBA-95% in lab experiments include its high purity and its wide range of applications. Additionally, the compound is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using 4-CMPHBA-95% in lab experiments. For example, the compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the compound is not very stable and may degrade over time.

Future Directions

Future research into 4-CMPHBA-95% should focus on understanding its mechanism of action and its biochemical and physiological effects. Additionally, further research should be conducted to determine the optimal conditions for synthesizing the compound and the optimal conditions for using it in various applications. Additionally, research should be conducted to determine the potential uses of 4-CMPHBA-95% in the medical and pharmaceutical fields, as well as in the agrochemical and industrial chemical fields. Finally, research should be conducted to determine the potential environmental and health impacts of using 4-CMPHBA-95%.

Synthesis Methods

The synthesis of 4-CMPHBA-95% can be achieved through a variety of methods, including the reaction of 2-chloro-4-methylphenol with anhydrous hydrochloric acid. This reaction is carried out in the presence of an inert solvent such as toluene or xylene. The reaction is typically conducted at a temperature of around 80°C and is completed in a few hours. The product is then purified by recrystallization and the purity can be determined by thin-layer chromatography.

Scientific Research Applications

4-CMPHBA-95% is used in various scientific research applications, including the synthesis of organic compounds, the production of pharmaceuticals, the synthesis of agrochemicals, and the production of other industrial chemicals. It is also used in the synthesis of various dyes and pigments, as well as in the synthesis of polymers and plastics. Additionally, 4-CMPHBA-95% is used in the synthesis of surfactants, emulsifiers, and other chemicals used in the food industry.